3-(2-Amino-phenylamino)-4-methoxy-butyric acid methyl ester

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol
• IUPAC Name: methyl 3-(2-aminoanilino)-4-methoxybutanoate
• InChI: InChI=1S/C12H18N2O3/c1-16-8-9(7-12(15)17-2)14-11-6-4-3-5-10(11)13/h3-6,9,14H,7-8,13H2,1-2H3
• InChI Key: CSXYCZJYUSHBRD-UHFFFAOYSA-N
• Canonical SMILES: COCC(CC(=O)OC)NC1=CC=CC=C1N

Description

3-(2-Amino-phenylamino)-4-methoxy-butyric acid methyl ester is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxy-3-oxo-butyric acid methyl ester (0.67 mL, 5.0 mmol) and Benzene-1,2-diamine (560 mg, 5.5 mmol) are dissolved in DCM (20 mL) and HOAc (0.63 mL, 11 mmol) is added into it. The mixture is stirred for 6 hrs and then NaBH(OAC)3 (3.7 g, 17 mmol) is added and the mixture is stirred for another 60 hr. Then 50 mL of sat. NaHCO3 along with 50 mL of water are added and the mixture is extracted with EtOAc (3×100 mL). The organic layers are combined, dried and concentrated to give crude product. Purification by flash column choromatography affords 320 mg (27%) of 3-(2-Amino-phenylamino)-4-methoxy-butyric acid methyl ester.